Cas no 266317-71-9 (Benzene,bis[(trimethoxysilyl)ethyl]-)

Benzene,bis[(trimethoxysilyl)ethyl]- is a bifunctional organosilane compound characterized by its dual trimethoxysilyl groups linked to a benzene core via ethyl spacers. This structure imparts excellent reactivity with both organic and inorganic matrices, making it a versatile coupling agent for enhancing adhesion in polymer composites, coatings, and adhesives. The methoxy groups facilitate hydrolysis and condensation reactions, enabling strong bonding to substrates such as glass, metals, and minerals. Its benzene backbone contributes to thermal and chemical stability, while the ethyl linkage provides flexibility, reducing stress at interfaces. This compound is particularly valuable in applications requiring durable, high-performance interfacial bonding under demanding conditions.
Benzene,bis[(trimethoxysilyl)ethyl]- structure
266317-71-9 structure
Product Name:Benzene,bis[(trimethoxysilyl)ethyl]-
CAS No:266317-71-9
MF:C16H30O6Si2
MW:374.576807498932
CID:289230
PubChem ID:54176658
Update Time:2025-07-08

Benzene,bis[(trimethoxysilyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzene,bis[(trimethoxysilyl)ethyl]-
    • BIS(TRIMETHOXYSILYLETHYL)BENZENE, tech-95
    • (1,2-Phenylenediethane-1,1-diyl)bis(trimethoxysilane)
    • benzene, 1,2-bis[1-(trimethoxysilyl)ethyl]-
    • LogP
    • bis(trimethoxysilylethyl)benzene
    • 266317-71-9
    • DTXSID001015377
    • MFCD00054868
    • 1,2-Bis(2-(trimethoxysilyl)ethyl)benzene
    • CS-0379223
    • Tmethoxy-[2-[4-(2-trimethoxysilylethyl)phenyl]ethyl]silane
    • trimethoxy-[2-[2-(2-trimethoxysilylethyl)phenyl]ethyl]silane
    • SCHEMBL139732
    • Benzene, bis[(trimethoxysilyl)ethyl]-
    • OYWCDPVWTJGDRT-UHFFFAOYSA-N
    • Inchi: 1S/C16H30O6Si2/c1-17-23(18-2,19-3)13-11-15-9-7-8-10-16(15)12-14-24(20-4,21-5)22-6/h7-10H,11-14H2,1-6H3
    • InChI Key: OYWCDPVWTJGDRT-UHFFFAOYSA-N
    • SMILES: [Si](CCC1C=CC=CC=1CC[Si](OC)(OC)OC)(OC)(OC)OC

Computed Properties

  • Exact Mass: 374.1581
  • Monoisotopic Mass: 374.15809174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 12
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • Density: 1.026
  • Boiling Point: 296.772°C at 760 mmHg
  • Flash Point: 118.462°C
  • Refractive Index: 1.465
  • PSA: 55.38

Benzene,bis[(trimethoxysilyl)ethyl]- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B934302-10g
bis(trimethoxysilylethyl)benzene
266317-71-9 95%
10g
¥1,080.00 2022-09-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B934302-50g
bis(trimethoxysilylethyl)benzene
266317-71-9 95%
50g
¥4,140.00 2022-09-29

Additional information on Benzene,bis[(trimethoxysilyl)ethyl]-

Benzene,bis[(trimethoxysilyl)ethyl]- (CAS No. 266317-71-9): A Versatile Silane Coupling Agent for Advanced Materials

In the realm of specialty chemicals, Benzene,bis[(trimethoxysilyl)ethyl]- (CAS No. 266317-71-9) stands out as a high-performance silane coupling agent with broad applications in polymer modification, adhesives, and coatings. This compound, characterized by its unique bis-trimethoxysilyl structure, bridges the gap between organic and inorganic matrices, enhancing compatibility and performance in composite materials. Its molecular design, featuring dual trimethoxysilyl groups, enables robust bonding with substrates like glass, metals, and fillers, making it a cornerstone in advanced material science.

The growing demand for sustainable materials and high-performance coatings has propelled interest in CAS No. 266317-71-9. Researchers and manufacturers increasingly seek solutions to improve adhesion, durability, and environmental resistance in products ranging from automotive components to electronic encapsulants. This compound’s ability to form stable siloxane networks via hydrolysis and condensation reactions aligns with trends toward green chemistry and longer-lasting materials, addressing common pain points like delamination and moisture degradation.

From a technical perspective, Benzene,bis[(trimethoxysilyl)ethyl]- excels in crosslinking efficiency. Its ethyl-bridged benzene core provides flexibility, while the trimethoxysilyl termini react readily with hydroxylated surfaces. This dual functionality is critical for applications such as fiber-reinforced plastics, where interfacial strength dictates mechanical performance. Recent studies highlight its role in nanocomposite engineering, where it improves dispersion of nanoparticles like silica or graphene, a topic frequently searched in AI-driven material design platforms.

Innovations in smart coatings and self-healing materials further underscore the relevance of this silane. Users exploring “hydrophobic surface treatments” or “corrosion-resistant primers” will find CAS No. 266317-71-9 integral to formulations. Its compatibility with sol-gel processes and UV-curable systems answers trending queries on energy-efficient curing technologies. Notably, its low volatility and hydrolytic stability address health and safety concerns, a priority in modern chemical selection.

In summary, Benzene,bis[(trimethoxysilyl)ethyl]- (CAS No. 266317-71-9) is a pivotal tool for engineers tackling material compatibility challenges. Its synergy with emerging technologies and alignment with sustainability goals ensure its prominence in next-gen applications. As industries pivot toward multifunctional additives, this compound’s versatility cements its status as a research and industrial staple.

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